Cas no 3109-01-1 (17-Oxo Betamethasone)

• Product name: 17-Oxo Betamethasone
• CAS No: 3109-01-1
• MF: C₂₀H₂₅FO₃
• MW: 332.40900
• CID: 305230

17-Oxo Betamethasone Chemical and Physical Properties

Names and Identifiers

• Androsta-1,4-diene-3,17-dione,9-fluoro-11-hydroxy-16-methyl-, (11b,16b)-
• 17-Oxo Betamethasone
• (8S,9R,10S,11S,13S,14S,16S)-9-fluoro-11-hydroxy-10,13,16-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthrene-3,17-dione
• Androsta-1,4-diene-3,17-dione,9-fluoro-11b-hydroxy-16b-methyl- (8CI)
• 9a-Fluoro-11b-hydroxy-16b-methyl-1,4-androstadiene-3,17-dione
• NSC 52437
• (11beta,16beta)-9-Fluoro-11-hydroxy-16-methylandrosta-1,4-diene-3,17-dione
• 9alpha-Fluoro-11beta-hydroxy-16beta-methyl-1,4-androstadiene-3,17-dione
• Betamethasone-17-ketone

• Inchi： 1S/C20H25FO3/c1-11-8-15-14-5-4-12-9-13(22)6-7-19(12,3)20(14,21)16(23)10-18(15,2)17(11)24/h6-7,9,11,14-16,23H,4-5,8,10H2,1-3H3
• InChI Key： IZLVPOBNINIXJM-UHFFFAOYSA-N
• SMILES： O=C1C=CC2(C3(C(O)CC4(C(C(CC4C3CCC2=C1)C)=O)C)F)C

Computed Properties

• Exact Mass: 332.17900

Experimental Properties

• Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 295-297°C
• Solubility: Very slightly soluble (0.21 g/l) (25 º C),
• PSA: 54.37000
• LogP: 3.17230